BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical hazards and safety precautions for 2-
Bromo-2'-nitroacetophenone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromo-2'-nitroacetophenone

Cat. No.: B032119

An In-depth Technical Guide to the Chemical Hazards and Safety Precautions for 2-Bromo-2'-
nitroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-2'-nitroacetophenone is a key building block in organic synthesis, particularly
valued in pharmaceutical and agrochemical research.[1] However, its utility is accompanied by
a significant hazard profile, necessitating stringent safety protocols. This guide provides a
comprehensive technical overview of the chemical hazards associated with 2-Bromo-2'-
nitroacetophenone, including its classification, reactivity, and toxicological properties. It further
details essential safety precautions, handling procedures, storage requirements, and
emergency responses. By integrating expert knowledge with established safety standards, this
document aims to equip researchers and laboratory personnel with the critical information
needed to handle this compound responsibly and safely.

Chemical and Physical Properties

A thorough understanding of a chemical's properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of 2-Bromo-2'-nitroacetophenone
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Property Value Source
Chemical Formula CsHeBrNO3 [1112]
Molecular Weight 244.04 g/mol [11[2][3]
Appearance White to pale yellow crystalline (4]
powder
Melting Point 55-57 °C [31141[5]
Boiling Point 335.7 £ 17.0 °C (Predicted) [41[5]
CAS Number 6851-99-6 [1112][3]
Synonyms 2'-Nitrophenacyl bromide [11[3]

Hazard Identification and GHS Classification

2-Bromo-2'-nitroacetophenone is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its corrosive effects on skin and eyes.

Table 2: GHS Hazard Classification

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[2][6]

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage.[2]

Source: ECHEMI[6], PubChem[2]

The signal word for this chemical is "Danger".[2][6] Its hazard profile necessitates the use of

extensive personal protective equipment and strict handling protocols.

Safe Handling and Engineering Controls
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Given its corrosive nature, all handling of 2-Bromo-2'-nitroacetophenone must be performed
with the utmost care, employing a combination of engineering controls and personal protective
equipment.

Engineering Controls

The primary engineering control for handling this compound is a properly functioning chemical
fume hood.[7] This minimizes the risk of inhaling dust or vapors. The work area should also be
equipped with easily accessible safety showers and eyewash stations.[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when working with 2-Bromo-2'-nitroacetophenone:

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes.[3]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. It is advisable
to double-glove and to change gloves immediately if they become contaminated.[3]

» Body Protection: A lab coat must be worn and kept fully fastened.

» Respiratory Protection: While a fume hood is the primary means of respiratory protection, a
NIOSH-approved respirator with appropriate cartridges (type P3) should be available for
emergencies.[3]

Step-by-Step Handling Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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